Cas no 1351659-63-6 (N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide)

• Product Name: N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide
• CAS No: 1351659-63-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5812194
• PubChem ID: 56765174
• Update Time: 2025-06-08

N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide
• N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-2-(o-tolyloxy)acetamide
• AKOS017588925
• 1351659-63-6
• VU0536236-1
• F6200-0584
• N-[(4-hydroxyoxan-4-yl)methyl]-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C15H21NO4/c1-12-4-2-3-5-13(12)20-10-14(17)16-11-15(18)6-8-19-9-7-15/h2-5,18H,6-11H2,1H3,(H,16,17)
• InChI Key： BJTQOQWUUOJUQZ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(COC2C=CC=CC=2C)=O)(CC1)O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Additional information on N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide

Recent Advances in the Study of N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide (CAS: 1351659-63-6)

In recent years, the compound N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide (CAS: 1351659-63-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The present research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. These advancements not only reduce the environmental impact but also make the production process more scalable for industrial applications.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo studies have demonstrated its efficacy in targeting inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may have neuroprotective effects, opening new avenues for research in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

One of the most significant breakthroughs in the study of N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide is its role in cancer research. Recent findings suggest that the compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. These results, although still in the early stages, highlight the compound's potential as a lead molecule for the development of novel anticancer therapies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current studies are focusing on structural modifications and formulation strategies to overcome these limitations and enhance the compound's therapeutic profile.

In conclusion, N-(4-hydroxyoxan-4-yl)methyl-2-(2-methylphenoxy)acetamide (CAS: 1351659-63-6) represents a promising candidate for various therapeutic applications. The latest research underscores its potential in inflammation, neurodegeneration, and oncology, while also highlighting the need for further studies to optimize its pharmacological properties. As the field progresses, this compound may pave the way for the development of innovative treatments addressing unmet medical needs.